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CAS No.: 1770-80-5

Cat. No.: B156090
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibutyl chlorendate (DBC), with the chemical formula C₁₇H₂₀Cl₆O₄, is a chlorinated organic

compound recognized for its utility as a flame retardant additive.[1][2] This technical guide

provides an in-depth overview of its core properties, mechanism of action, synthesis, and the

experimental protocols used for its evaluation. As a high-purity, typically light yellow and oily

liquid, DBC's bicyclic structure, featuring a norbornene backbone with significant chlorine

content, imparts flame retardant characteristics to various polymer systems.[3] It finds

applications in fiberglass-reinforced resins, alkyd resins for specialized inks and paints, and as

a hardening agent in epoxy resins, particularly for printed circuit boards.[4]

Core Properties
Dibutyl chlorendate is chemically known as dibutyl 1,4,5,6,7,7-hexachlorobicyclo[2.2.1]hept-5-

ene-2,3-dicarboxylate.[1] Its key physical and chemical properties are summarized below.
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Property Value

CAS Number 1770-80-5[5]

Molecular Formula C₁₇H₂₀Cl₆O₄[5]

Molecular Weight 501.06 g/mol [5]

Appearance Light yellow transparent oily liquid[3]

Mechanism of Action as a Flame Retardant
The flame retardant efficacy of dibutyl chlorendate is primarily attributed to its high chlorine

content and its ability to interfere with the combustion cycle in the gas phase. Upon exposure to

the high temperatures of a fire, chlorinated flame retardants like dibutyl chlorendate undergo

thermal degradation. This decomposition releases chlorine radicals (Cl•) and hydrogen chloride

(HCl).[6][7]

These species, particularly HCl, act as radical scavengers in the flame. They react with highly

reactive and propagating radicals, such as hydrogen (H•) and hydroxyl (OH•) radicals, which

are essential for sustaining the combustion process. The reaction with HCl converts these

highly reactive radicals into less reactive species and water, thereby interrupting the chain

reaction of combustion. This process cools the system and reduces the supply of flammable

gases, ultimately slowing down or extinguishing the flame.

The proposed thermal degradation pathway for chlorendic acid, the precursor to dibutyl
chlorendate, involves a retro-Diels-Alder reaction at elevated temperatures, yielding

hexachlorocyclopentadiene (HCCP) and maleic anhydride.[6][8] A similar pathway is

anticipated for dibutyl chlorendate, which would release HCCP and dibutyl maleate. The

subsequent decomposition of these chlorinated fragments provides the flame-inhibiting

species.
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Proposed Gas-Phase Flame Retardant Mechanism of Dibutyl Chlorendate
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Gas-phase radical quenching mechanism.
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Synthesis of Dibutyl Chlorendate
Dibutyl chlorendate is synthesized through a two-step process. The first step involves the

Diels-Alder reaction of hexachlorocyclopentadiene with maleic anhydride to produce chlorendic

anhydride.[9] The subsequent step is the esterification of chlorendic anhydride with n-butanol to

yield dibutyl chlorendate.

Synthesis Pathway of Dibutyl Chlorendate

Step 1: Diels-Alder Reaction Step 2: Esterification
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Chlorendic Anhydride
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Chlorendic Anhydride Acid Catalyst
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Two-step synthesis of Dibutyl Chlorendate.

Experimental Protocols
The evaluation of dibutyl chlorendate as a flame retardant involves a suite of analytical

techniques to characterize its thermal stability and its effect on the flammability of polymer

formulations.

Thermal Analysis: TGA and DSC
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are

fundamental to understanding the thermal stability of dibutyl chlorendate and its impact on

the degradation profile of the host polymer.
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Thermogravimetric Analysis (TGA):

Objective: To determine the thermal stability and decomposition temperatures of dibutyl
chlorendate and the resulting polymer formulation.

Methodology: A small sample is heated at a constant rate in a controlled atmosphere (e.g.,

nitrogen or air). The change in mass of the sample is measured as a function of

temperature.[10][11] The onset of mass loss indicates the beginning of decomposition.

The percentage of mass remaining at high temperatures corresponds to the char yield,

which is often indicative of condensed-phase flame retardant activity.[12]

Differential Scanning Calorimetry (DSC):

Objective: To measure the heat flow associated with thermal transitions in the material as

a function of temperature.

Methodology: The difference in the amount of heat required to increase the temperature of

a sample and a reference is measured as a function of temperature.[13] DSC can identify

melting points, glass transitions, and exothermic or endothermic decomposition

processes.[10]

Flammability Testing
Standardized flammability tests are used to quantify the effectiveness of dibutyl chlorendate
in reducing the flammability of polymers.

Limiting Oxygen Index (LOI):

Objective: To determine the minimum concentration of oxygen in a flowing mixture of

oxygen and nitrogen that will just support flaming combustion of a material.

Methodology: A vertically oriented sample is ignited from the top, and the oxygen

concentration in the surrounding atmosphere is adjusted until a steady flame is achieved.

[14] A higher LOI value indicates better flame retardancy.[14]

UL-94 Vertical Burn Test:

Objective: To assess the response of a plastic material to a small open flame.
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Methodology: A vertical specimen is subjected to a flame for a specified time. The time it

takes for the flame to self-extinguish after the ignition source is removed, and whether

flaming drips ignite a cotton patch below, are recorded.[15][16] Materials are classified as

V-0, V-1, or V-2, with V-0 being the most flame-retardant classification.[16]

Cone Calorimetry:

Objective: To measure the heat release rate and other combustion parameters of a

material under fire-like conditions.

Methodology: A sample is exposed to a specific level of radiant heat, and the heat release

rate, time to ignition, mass loss rate, and smoke production are continuously measured.

[17][18] Key parameters include the peak heat release rate (pHRR) and the total heat

released (THR), with lower values indicating better flame retardancy.[12][19]
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Experimental Workflow for Evaluating Dibutyl Chlorendate as a Flame Retardant
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Workflow for flame retardant evaluation.

Data Presentation
While specific quantitative data for dibutyl chlorendate is not widely available in the public

domain, the following tables provide a template for how such data would be presented. The
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values for a neat polymer resin are compared with a hypothetical formulation containing

dibutyl chlorendate.

Table 1: Thermal Analysis Data (Hypothetical)

Material
Onset Decomposition
Temp. (°C) (TGA)

Char Yield at 700°C (%)
(TGA)

Neat Epoxy Resin 350 < 5

Epoxy + 20% Dibutyl

Chlorendate
330 > 15

Table 2: Flammability Data (Hypothetical)

Material LOI (%) UL-94 Rating
pHRR (kW/m²)
(Cone)

THR (MJ/m²)
(Cone)

Neat Epoxy

Resin
22 Fails 1200 100

Epoxy + 20%

Dibutyl

Chlorendate

30 V-0 500 60

Conclusion
Dibutyl chlorendate serves as an effective additive flame retardant through a gas-phase

radical quenching mechanism. Its synthesis from chlorendic acid and n-butanol is a

straightforward process. While detailed public data on its performance is limited, the

established experimental protocols for thermal analysis and flammability testing provide a clear

framework for its evaluation in various polymer systems. Further research to generate and

publish quantitative performance data for dibutyl chlorendate in different polymers would be

of significant value to the materials science and fire safety communities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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